Cas no 596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol)
596103-18-3 structure
Product Name:[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
CAS No:596103-18-3
MF:C13H16ClN5O3S
MW:357.815839767456
CID:338082
Update Time:2023-08-03
[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-
- [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]d
- [(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol
-
- Inchi: 1S/C13H16ClN5O3S/c1-13(2)21-7-5(3-20)23-11(8(7)22-13)19-4-16-6-9(15)17-12(14)18-10(6)19/h4-5,7-8,11,20H,3H2,1-2H3,(H2,15,17,18)/t5-,7-,8-,11-/m1/s1
- InChI Key: HTWZOPSVPNPHOZ-IOSLPCCCSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@H]2[C@@H]([C@@H](CO)S1)OC(C)(C)O2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 475
- Topological Polar Surface Area: 134
[(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
596103-18-3 ([(3Ar,4R,6R,6aS)-4-(6-amino-2-chloropurin-9-yl)-2,2-dimethyl-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]dioxol-6-yl]methanol) Related Products
- 7687-51-6(Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI))
- 15026-14-9(Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))
- 596103-13-8(Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI))
- 871913-86-9(Adenosine, 2-chloro-2',3'-O-(1-methylethylidene)-N-[(2-methylphenyl)methyl]-4'-thio-, 5'-benzoate (9CI))
- 596103-12-7(Adenosine, 2-chloro-N-methyl-2',3'-O-(1-methylethylidene)-4'-thio-, 5'-benzoate (9CI))
- 15023-73-1(9H-Purin-6-amine,9-(4-thio-b-D-xylofuranosyl)-)
- 15023-74-2(Adenine,9-(3,5-O-isopropylidene-4-thio-a-D-xylofuranosyl)- (8CI))
- 15023-72-0(9H-Purin-6-amine,9-(4-thio-a-D-xylofuranosyl)-)
- 2500-80-3(Adenosine, 4'-thio-)
- 2500-79-0(Adenine, 9-(4-thio-b-L-ribofuranosyl)- (7CI,8CI))
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk